Cas no 501903-51-1 (3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine)

3-(2-Methoxy-5-propylphenyl)-1H-pyrazol-5-ylamine is a specialized heterocyclic compound featuring a pyrazole core substituted with an amine group and a methoxy-propylphenyl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. Its methoxy and propyl substituents enhance lipophilicity, potentially improving membrane permeability in drug design. The amine group offers a versatile handle for further functionalization, enabling the development of targeted derivatives. The compound’s stability and well-defined chemical properties make it a valuable building block for research in medicinal chemistry and material science. Proper handling and storage under inert conditions are recommended to preserve its integrity.

3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine structure

501903-51-1 structure

Product Name:3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine

CAS No:501903-51-1

MF:C₁₃H₁₇N₃O

MW:231.293582677841

CID:3056142

PubChem ID:5240647

Update Time:2025-06-14

3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine Chemical and Physical Properties

Names and Identifiers

- 3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine
- STK893605
- 3-(2-methoxy-5-propylphenyl)-1H-pyrazol-5-amine
- 5-(2-methoxy-5-propylphenyl)-1H-pyrazol-3-amine
- AKOS001476549
- 501903-51-1
- BBL020899
- Inchi： 1S/C13H17N3O/c1-3-4-9-5-6-12(17-2)10(7-9)11-8-13(14)16-15-11/h5-8H,3-4H2,1-2H3,(H3,14,15,16)
- InChI Key： VIYGFVHBVYUBAO-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1C1=CC(N)=NN1)CCC

Computed Properties

Exact Mass: 231.137162174Da
Monoisotopic Mass: 231.137162174Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 63.9Å²

3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M224788-5mg	3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine	501903-51-1	5mg	$ 50.00	2022-06-04
TRC	M224788-10mg	3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine	501903-51-1	10mg	$ 70.00	2022-06-04
TRC	M224788-50mg	3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine	501903-51-1	50mg	$ 230.00	2022-06-04

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Additional information on 3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine

Research Brief on 3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine (CAS: 501903-51-1)

3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine (CAS: 501903-51-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and biological activities, positioning it as a promising candidate for drug development.

The compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of the methoxy and propyl substituents on the phenyl ring enhances its lipophilicity and bioavailability, making it a viable scaffold for further medicinal chemistry optimization.

Recent research has focused on elucidating the mechanism of action of 3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine. Preliminary findings suggest that it may interact with specific protein targets involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These interactions could explain its observed anti-inflammatory effects in preclinical models.

In addition to its anti-inflammatory properties, studies have also investigated its potential as an anticancer agent. In vitro assays have demonstrated that the compound exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. The exact molecular targets responsible for this activity are currently under investigation, but early data indicate possible involvement of apoptosis induction and cell cycle arrest.

The synthesis of 3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine has been optimized in recent years to improve yield and purity. Modern synthetic routes often employ palladium-catalyzed cross-coupling reactions and other advanced techniques to achieve high efficiency and scalability. These advancements are critical for enabling large-scale production and further pharmacological evaluation.

Despite these promising findings, challenges remain in the development of 3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research aims to overcome these hurdles through structural modifications and comprehensive preclinical testing.

In conclusion, 3-(2-Methoxy-5-propylphenyl)-1h-pyrazol-5-ylamine (CAS: 501903-51-1) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and potential therapeutic applications make it a valuable subject for further investigation. Continued efforts in understanding its mechanisms, optimizing its synthesis, and evaluating its safety will be essential for translating this compound into clinical applications.